90-96-0

4,4'-Dimethoxybenzophenone

In Stock

• CAS RN:
• 90-96-0

• Formula:
• C15H14O3

• InChI:
• InChI=1S/C15H14O3/c1-17-13-7-3-11(4-8-13)15(16)12-5-9-14(18-2)10-6-12/h3-10H,1-2H3

• InChIKey:
• RFVHVYKVRGKLNK-UHFFFAOYSA-N

• Photoreactivity of 4,4′ -dimethoxybenzophenone with 2-aminobenzimidazole has been examined. It is an ultraviolet absorbing additive in plastic products.
  
  

Valeroidine

In Stock

• CAS RN:
• 490-96-0

• Formula:
• C13H23NO3

• InChI:
• InChI=1S/C13H23NO3/c1-8(2)4-13(16)17-10-5-9-6-12(15)11(7-10)14(9)3/h8-12,15H,4-7H2,1-3H3/t9?,10-,11?,12-/m1/s1

• InChIKey:
• APLLVFVOTXZBFO-RUJICJSRSA-N

• Valeroidine is a tropane alkaloid.

1,2,4,5-Tetrazine

In Stock

• CAS RN:
• 290-96-0

• Formula:
• C2H2N4

• InChI:
• InChI=1S/C2H2N4/c1-3-5-2-6-4-1/h1-2H

• InChIKey:
• HTJMXYRLEDBSLT-UHFFFAOYSA-N

• 1,2,4,5-tetrazine is a tetrazine.

3-Ethyl-1-benzofuran-2-carboxylic acid

In Stock

• CAS RN:
• 26690-96-0

• Formula:
• C11H10O3

• InChI:
• InChI=1S/C11H10O3/c1-2-7-8-5-3-4-6-9(8)14-10(7)11(12)13/h3-6H,2H2,1H3,(H,12,13)

• InChIKey:
• PSJMNAIMOCVKGC-UHFFFAOYSA-N

• 3-Ethyl-1-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.

5-Hydroxy-3,4-dimethyl-5-undecylfuran-2(5H)-one

Usually In Stock

• CAS RN:
• 71190-96-0

• Formula:
• C17H30O3

• InChI:
• InChI=1S/C17H30O3/c1-4-5-6-7-8-9-10-11-12-13-17(19)15(3)14(2)16(18)20-17/h19H,4-13H2,1-3H3

• InChIKey:
• NAZQGNICFLBRPF-UHFFFAOYSA-N

• 5-Hydroxy-3,4-dimethyl-5-undecylfuran-2(5H)-one is a useful research compound. Its molecular formula is C17H30O3 and its molecular weight is 282.4 g/mol. The purity is usually 95%.

7-[(tetrahydro-2H-pyran-2-yl)oxy]-3-heptyn-1-ol

• CAS RN:
• 21890-96-0

• Formula:
• C12H20O3

• InChI:
• InChI=1S/C12H20O3/c13-9-5-2-1-3-6-10-14-12-8-4-7-11-15-12/h12-13H,3-11H2

• InChIKey:
• CPWNZODBINBEET-UHFFFAOYSA-N

• 7-[(tetrahydro-2H-pyran-2-yl)oxy]-3-heptyn-1-ol is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.

N-(4-methylbenzyl)-N-propylamine

In Stock

• CAS RN:
• 39190-96-0

• Formula:
• C11H17N

• InChI:
• InChI=1S/C11H17N/c1-3-8-12-9-11-6-4-10(2)5-7-11/h4-7,12H,3,8-9H2,1-2H3

• InChIKey:
• KEPDRVSVMRMGCR-UHFFFAOYSA-N

• N-(4-methylbenzyl)-N-propylamine is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.

(E)-1-(4-Isocyanatophenyl)-2-(4-nitrophenyl)diazene

Usually In Stock

• CAS RN:
• 157190-96-0

• Formula:
• C13H8N4O3

• InChI:
• InChI=1S/C13H8N4O3/c18-9-14-10-1-3-11(4-2-10)15-16-12-5-7-13(8-6-12)17(19)20/h1-8H

• InChIKey:
• YLHKYJAZLJOBPZ-UHFFFAOYSA-N

• (E)-1-(4-Isocyanatophenyl)-2-(4-nitrophenyl)diazene is a useful research compound. Its molecular formula is C13H8N4O3 and its molecular weight is 268.23 g/mol. The purity is usually 95%.

4-(2-((6-Amino-5-nitropyrimidin-4-yl)amino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 306290-96-0

• Formula:
• C12H14N6O4S

• InChI:
• InChI=1S/C12H14N6O4S/c13-11-10(18(19)20)12(17-7-16-11)15-6-5-8-1-3-9(4-2-8)23(14,21)22/h1-4,7H,5-6H2,(H2,14,21,22)(H3,13,15,16,17)

• InChIKey:
• KJVGEPYHXUSWQS-UHFFFAOYSA-N

• 4-(2-((6-Amino-5-nitropyrimidin-4-yl)amino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H14N6O4S and its molecular weight is 338.34. The purity is usually 95%.

2'-Chloro-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-96-0

• Formula:
• C16H15ClO

• InChI:
• InChI=1S/C16H15ClO/c1-12-5-4-6-13(11-12)9-10-16(18)14-7-2-3-8-15(14)17/h2-8,11H,9-10H2,1H3

• InChIKey:
• DYRFPPIWBQEWGF-UHFFFAOYSA-N

• 2'-Chloro-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15ClO and its molecular weight is 258.74 g/mol. The purity is usually 95%.

2,4-Dichloro-N'-(4-((4-chlorobenzyl)oxy)benzylidene)benzohydrazide

Usually In Stock

• CAS RN:
• 330990-96-0

• Formula:
• C21H15Cl3N2O2

• InChI:
• InChI=1S/C21H15Cl3N2O2/c22-16-5-1-15(2-6-16)13-28-18-8-3-14(4-9-18)12-25-26-21(27)19-10-7-17(23)11-20(19)24/h1-12H,13H2,(H,26,27)/b25-12+

• InChIKey:
• DTFGPCXGTOACHI-BRJLIKDPSA-N

• 2,4-Dichloro-N'-(4-((4-chlorobenzyl)oxy)benzylidene)benzohydrazide is a useful research compound. Its molecular formula is C21H15Cl3N2O2 and its molecular weight is 433.7 g/mol. The purity is usually 95%.

2-Ethyl-N,N-dimethylhexan-1-amine--hydrogen chloride (1/1)

Usually In Stock

• CAS RN:
• 880090-96-0

• Formula:
• C10H24ClN

• InChI:
• InChI=1S/C10H23N.ClH/c1-5-7-8-10(6-2)9-11(3)4;/h10H,5-9H2,1-4H3;1H

• InChIKey:
• MQXJIOYDSBVBLZ-UHFFFAOYSA-N

• 2-Ethyl-N,N-dimethylhexan-1-amine--hydrogen chloride (1/1) is a useful research compound. Its molecular formula is C10H24ClN and its molecular weight is 193.76 g/mol. The purity is usually 95%.

2-iodo-N-[2-[(2E)-2-[(3-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide

Usually In Stock

• CAS RN:
• 767290-96-0

• Formula:
• C17H16IN3O3

• InChI:
• InChI=1S/C17H16IN3O3/c1-24-13-6-4-5-12(9-13)10-20-21-16(22)11-19-17(23)14-7-2-3-8-15(14)18/h2-10H,11H2,1H3,(H,19,23)(H,21,22)/b20-10+

• InChIKey:
• VEJDMHGXTNZCED-KEBDBYFISA-N

• 2-iodo-N-[2-[(2E)-2-[(3-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide is a useful research compound. Its molecular formula is C17H16IN3O3 and its molecular weight is 437.23 g/mol. The purity is usually 95%.

Acetic acid;3-cyclopentylprop-2-en-1-ol

Usually In Stock

• CAS RN:
• 144090-96-0

• Formula:
• C10H18O3

• InChI:
• InChI=1S/C8H14O.C2H4O2/c9-7-3-6-8-4-1-2-5-8;1-2(3)4/h3,6,8-9H,1-2,4-5,7H2;1H3,(H,3,4)

• InChIKey:
• VEZVRPKGYMDJME-UHFFFAOYSA-N

• Acetic acid;3-cyclopentylprop-2-en-1-ol is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330190-96-0

• Formula:
• C16H9F3N4O3S

• InChI:
• InChI=1S/C16H9F3N4O3S/c17-16(18,19)11-5-1-3-9(7-11)13(24)20-15-22-21-14(27-15)10-4-2-6-12(8-10)23(25)26/h1-8H,(H,20,22,24)

• InChIKey:
• MYESFVDNBGOLBV-UHFFFAOYSA-N

• N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H9F3N4O3S and its molecular weight is 394.33. The purity is usually 95%.

Ethyl 1-(2'-cyanobiphenyl-4-yl)methyl-4-(1-hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylate

• CAS RN:
• 144690-96-0

• Formula:
• C26H29N3O3

• InChI:
• InChI=1S/C26H29N3O3/c1-5-9-22-28-24(26(3,4)31)23(25(30)32-6-2)29(22)17-18-12-14-19(15-13-18)21-11-8-7-10-20(21)16-27/h7-8,10-15,31H,5-6,9,17H2,1-4H3

• InChIKey:
• PZPSZIYVSFBMGX-UHFFFAOYSA-N

• Ethyl 1-(2'-cyanobiphenyl-4-yl)methyl-4-(1-hydroxy-1-methylethyl)-2-propylimidazole-5-carboxylate is a useful research compound. Its molecular formula is C26H29N3O3 and its molecular weight is 431.5 g/mol. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-2-(7-oxo-3-(4-(trifluoromethoxy)phenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 872590-96-0

• Formula:
• C20H14ClF3N6O3

• InChI:
• InChI=1S/C20H14ClF3N6O3/c1-11-2-3-12(8-15(11)21)26-16(31)9-29-10-25-18-17(19(29)32)27-28-30(18)13-4-6-14(7-5-13)33-20(22,23)24/h2-8,10H,9H2,1H3,(H,26,31)

• InChIKey:
• FASGTZLPBIJZOF-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-2-(7-oxo-3-(4-(trifluoromethoxy)phenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14ClF3N6O3 and its molecular weight is 478.82. The purity is usually 95%.

Crustacean Cardioactive Peptide

In Stock

• CAS RN:
• 107090-96-0

• Formula:
• C42H57N11O11S2

• InChI:
• InChI=1S/C42H57N11O11S2/c1-22-36(58)49-28(17-25-12-7-4-8-13-25)40(62)53-34(23(2)54)42(64)46-19-33(56)48-30(35(44)57)20-65-66-21-31(41(63)51-29(18-32(43)55)38(60)47-22)52-39(61)27(16-24-10-5-3-6-11-24)50-37(59)26-14-9-15-45-26/h3-8,10-13,22-23,26-31,34,45,54H,9,14-21H2,1-2H3,(H2,43,55)(H2,44,57)(H,46,64)(H,47,60)(H,48,56)(H,49,58)(H,50,59)(H,51,63)(H,52,61)(H,53,62)/t22-,23+,26-,27-,28-,29-,30-,31-,34-/m0/s1

• InChIKey:
• KUAKWTJOHSDJOA-HNGYRCOKSA-N

• Crustacean Cardioactive Peptide is a useful research compound. Its molecular formula is C42H57N11O11S2 and its molecular weight is 956.104. The purity is usually 95%.

N-(3-amino-4-methoxyphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 1153090-96-0

• Formula:
• C10H12N2O2

• InChI:
• InChI=1S/C10H12N2O2/c1-3-10(13)12-7-4-5-9(14-2)8(11)6-7/h3-6H,1,11H2,2H3,(H,12,13)

• InChIKey:
• SFHMNLJDIVRPIM-UHFFFAOYSA-N

• N-(3-amino-4-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

1-(2-ethoxyphenyl)-3-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)urea

In Stock

• CAS RN:
• 1797890-96-0

• Formula:
• C16H18N4O3S

• InChI:
• InChI=1S/C16H18N4O3S/c1-2-23-12-8-4-3-6-10(12)18-15(22)20-16-19-11-7-5-9-17-14(21)13(11)24-16/h3-4,6,8H,2,5,7,9H2,1H3,(H,17,21)(H2,18,19,20,22)

• InChIKey:
• UWLLNYMHTPWMAF-UHFFFAOYSA-N

• 1-(2-ethoxyphenyl)-3-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)urea is a useful research compound. Its molecular formula is C16H18N4O3S and its molecular weight is 346.41. The purity is usually 95%.

3-Chloro-5-fluoro-4-iodoaniline

In Stock

• CAS RN:
• 1849390-96-0

• Formula:
• C6H4ClFIN

• InChI:
• InChI=1S/C6H4ClFIN/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2

• InChIKey:
• ZZQZNEBGWMDDDF-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-4-iodoaniline is a useful research compound. Its molecular formula is C6H4ClFIN and its molecular weight is 271.46. The purity is usually 95%.

N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

In Stock

• CAS RN:
• 1904190-96-0

• Formula:
• C16H21NO3

• InChI:
• InChI=1S/C16H21NO3/c18-15(12-5-7-20-8-6-12)17-11-16(19)9-13-3-1-2-4-14(13)10-16/h1-4,12,19H,5-11H2,(H,17,18)

• InChIKey:
• CVVWKQQQLDDKNI-UHFFFAOYSA-N

• N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.348. The purity is usually 95%.

Tert-butyl 1-(cyclopropylamino)cyclobutane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248290-96-0

• Formula:
• C12H21NO2

• InChI:
• InChI=1S/C12H21NO2/c1-11(2,3)15-10(14)12(7-4-8-12)13-9-5-6-9/h9,13H,4-8H2,1-3H3

• InChIKey:
• DXPYDLRJJMOZIX-UHFFFAOYSA-N

• Tert-butyl 1-(cyclopropylamino)cyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C12H21NO2 and its molecular weight is 211.305. The purity is usually 95%.

[1-(cyclobutylmethyl)-1H-1,2,3-triazol-4-yl]methanamine

In Stock

• CAS RN:
• 1488790-96-0

• Formula:
• C8H14N4

• InChI:
• InChI=1S/C8H14N4/c9-4-8-6-12(11-10-8)5-7-2-1-3-7/h6-7H,1-5,9H2

• InChIKey:
• VWJOOZOYCIOMNV-UHFFFAOYSA-N

• [1-(cyclobutylmethyl)-1H-1,2,3-triazol-4-yl]methanamine is a useful research compound. Its molecular formula is C8H14N4 and its molecular weight is 166.22 g/mol. The purity is usually 95%.